Cas no 946322-37-8 (2-(3-ethylphenyl)-4-(4-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione)

• Product Name: 2-(3-ethylphenyl)-4-(4-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
• CAS No: 946322-37-8
• MF: C₂₂H₁₉FN₂O₃S
• MW: 410.461267709732
• CID: 5443777
• Update Time: 2025-05-24

2-(3-ethylphenyl)-4-(4-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylphenyl)-4-[(4-fluorophenyl)methyl]-1,1-dioxo-1$l^{6},2,4-benzothiadiazin-3-one
• 2-(3-ethylphenyl)-4-(4-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

• Inchi： 1S/C22H19FN2O3S/c1-2-16-6-5-7-19(14-16)25-22(26)24(15-17-10-12-18(23)13-11-17)20-8-3-4-9-21(20)29(25,27)28/h3-14H,2,15H2,1H3
• InChI Key： ZJGVVJQCYKKXED-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N(C([H])([H])C2C([H])=C([H])C(=C([H])C=2[H])F)C(N1C1=C([H])C([H])=C([H])C(C([H])([H])C([H])([H])[H])=C1[H])=O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 2-(3-ethylphenyl)-4-(4-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

Compound CAS No. 946322-37-8: 2-(3-Ethylphenyl)-4-(4-fluorophenyl)methyl-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-1,1,3-trione

The compound with CAS No. 946322-37-8, named 2-(3-Ethylphenyl)-4-(4-fluorophenyl)methyl-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-1,1,3-trione, is a highly specialized organic compound belonging to the class of benzothiadiazines. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmacology.

The molecular structure of this compound is characterized by a benzothiadiazine core, which is a heterocyclic aromatic system containing sulfur and nitrogen atoms. The presence of substituents such as ethylphenyl and fluorophenylmethyl groups further enhances its chemical versatility and functional properties. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a sulfur-containing heterocyclic scaffold for drug discovery. Its ability to act as a molecular platform for the development of novel therapeutic agents has been explored in various contexts. For instance, researchers have investigated its role as a catalyst precursor in organocatalysis and as a bioisostere in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps. The use of advanced synthetic methodologies has enabled chemists to achieve high yields and excellent purity levels. The compound's synthesis is often carried out under controlled conditions to ensure the stability of the sulfur-containing heterocyclic ring system.

In terms of physical properties, this compound exhibits a melting point in the range of 180–190°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-visible absorption spectrum reveals strong absorbance bands in the range of 250–300 nm, which is indicative of its conjugated π-system.

The biological activity of this compound has been studied extensively in recent years. It has shown promising results as an antioxidant agent, with the ability to scavenge free radicals and inhibit oxidative stress-induced damage in cellular models. Additionally, it has demonstrated moderate inhibitory activity against certain enzymes, making it a potential candidate for drug development targeting enzyme-mediated diseases.

The application of computational chemistry techniques has further elucidated the electronic structure and reactivity patterns of this compound. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and reactivity indices, which are critical for understanding its chemical behavior.

In conclusion, the compound with CAS No. 946322-37-8 represents a significant advancement in the field of heterocyclic chemistry. Its unique structural features, combined with its promising biological activity and versatile synthetic methods, make it an invaluable tool for researchers in academia and industry alike.